Cas no 1086375-61-2 (Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate)

• Product Name: Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate
• CAS No: 1086375-61-2
• MF: C₆H₅F₃N₂O₂S
• MW: 226.176310300827
• CID: 2102442
• PubChem ID: 28875820
• Update Time: 2025-09-24

Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 2-AMINO-5-(TRIFLUOROMETHYL)THIAZOLE-4-CARBOXYLATE
• Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate
• SBB053911
• METHYL 2-AMINO-5-(TRIFLUOROMETHYL)THIAZOLE-4-CARBO

• Inchi： 1S/C6H5F3N2O2S/c1-13-4(12)2-3(6(7,8)9)14-5(10)11-2/h1H3,(H2,10,11)
• InChI Key： NXZYNKHLIOVVMU-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C(=O)OC)=C1C(F)(F)F

Computed Properties

• Exact Mass: 226.002
• Monoisotopic Mass: 226.002
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.4

Additional information on Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate

Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate (CAS No. 1086375-61-2): A Comprehensive Overview

Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate, identified by its CAS number 1086375-61-2, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This heterocyclic compound features a thiazole core substituted with an amino group, a trifluoromethyl group, and a carboxylate ester moiety. The structural attributes of this molecule make it a versatile scaffold for the development of various bioactive agents, particularly in the realm of medicinal chemistry.

The thiazole ring is a prominent structural motif in numerous pharmacologically active compounds, renowned for its ability to interact with biological targets such as enzymes and receptors. The presence of the amino group at the 2-position and the trifluoromethyl group at the 5-position introduces unique electronic and steric properties to the molecule, enhancing its potential as a pharmacophore. Furthermore, the carboxylate ester functionality at the 4-position provides a site for further chemical modification, enabling the synthesis of derivatives with tailored biological activities.

In recent years, there has been considerable interest in thiazole derivatives due to their broad spectrum of biological activities. These compounds have been explored for their antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The introduction of electron-withdrawing groups such as the trifluoromethyl moiety can significantly enhance the binding affinity and selectivity of these molecules towards their target receptors. This has led to extensive research aimed at identifying novel thiazole-based drugs with improved efficacy and reduced side effects.

The synthesis of Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The thiazole core is typically constructed through cyclization reactions involving sulfur-containing precursors, while the introduction of the amino and trifluoromethyl groups necessitates careful functional group transformations. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed processes, have been employed to achieve high yields and purity levels.

The pharmacological profile of Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate has been extensively studied in both in vitro and in vivo models. Preclinical studies have demonstrated its potential as an inhibitor of various enzymes implicated in disease pathways. For instance, derivatives of this compound have shown promise in inhibiting kinases involved in cancer progression, as well as enzymes associated with inflammatory responses. The trifluoromethyl group plays a crucial role in modulating the pharmacokinetic properties of these derivatives by enhancing metabolic stability and lipophilicity.

One of the most compelling aspects of Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate is its versatility as a building block for drug discovery. By modifying different functional groups within its structure, chemists can generate libraries of compounds with diverse biological activities. This approach has been successfully applied in high-throughput screening campaigns to identify lead compounds for further optimization. The use of computational methods such as molecular docking and virtual screening has accelerated the process by allowing rapid evaluation of potential binding interactions between the compound and biological targets.

The latest advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in designing effective therapeutic agents. Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate serves as an excellent example of how rational molecular design can lead to the discovery of novel drugs. By understanding the electronic and steric effects introduced by different substituents, researchers can fine-tune the properties of these molecules to achieve optimal pharmacological outcomes.

In conclusion, Methyl 2-Amino-5-(trifluoromethyl)-1,3-thiazole-4-carboxylate (CAS No. 1086375-61-2) is a compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable scaffold for designing bioactive agents with therapeutic applications across multiple disease areas. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of drug discovery and development.